6-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 6-[3-[(5-bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C16H16BrN5O/c17-13-8-19-16(20-9-13)23-11-12-3-2-6-22(10-12)15-5-1-4-14(7-18)21-15/h1,4-5,8-9,12H,2-3,6,10-11H2
• InChI Key: GTAPBDMDTLJJPF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=CC=CC(=N2)C#N)COC3=NC=C(C=N3)Br
• Molecular Formula: C16H16BrN5O
• Molecular Weight: 374.23 g/mol

Description

6-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 6-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile involves its ability to bind to specific receptors in the body. This compound has been shown to bind to the dopamine D2 receptor, which is involved in the regulation of movement, emotion, and motivation. It has also been shown to bind to the adenosine A2A receptor, which is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific receptors it binds to in the body. When this compound binds to the dopamine D2 receptor, it can regulate movement, emotion, and motivation. When it binds to the adenosine A2A receptor, it can regulate inflammation and pain.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile in lab experiments include its ability to selectively target specific receptors in the body, its ease of synthesis, and its potential applications in drug development. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 6-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile. These include further studies on its potential use in treating specific diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, there is a need for the development of more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 6-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile involves a multi-step process. The first step involves the reaction of 5-bromopyrimidine-2-carbaldehyde with piperidine to form 5-bromopyrimidine-2-carbaldehyde piperidine imine. This intermediate is then reacted with 2-cyanopyridine to produce the final product, this compound.

Scientific Research Applications

6-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile has potential applications in drug development due to its ability to target specific receptors in the body. This compound has been studied for its potential use in treating various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its use as an anti-inflammatory and analgesic agent.